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Harnessing SHAPE-MaP to Elucidate 5S Ribosomal RNA Structure and Function

For researchers, scientists, and drug development professionals, understanding the intricate
three-dimensional structure of RNA is paramount for deciphering its function and for designing
targeted therapeutics. Selective 2'-Hydroxyl Acylation analyzed by Primer Extension and
Mutational Profiling (SHAPE-MaP) has emerged as a powerful high-throughput technique to
probe RNA secondary structure at single-nucleotide resolution within a variety of contexts,
including in vitro and in living cells.[1][2] This document provides detailed application notes and
protocols for utilizing SHAPE-MaP to analyze the structure of 5S ribosomal RNA (rRNA), a
critical component of the large ribosomal subunit.[3]

The 5S rRNA, a small RNA molecule of approximately 120 nucleotides, plays a crucial role in
protein synthesis by mediating interactions between different functional centers of the
ribosome.[3][4] Its conserved structure and essential function make it an attractive target for
therapeutic intervention. SHAPE-MaP allows for the precise mapping of flexible and structurally
constrained regions of 5S rRNA, providing insights into its folding, conformational changes
upon binding to proteins or small molecules, and its role in ribosomal assembly and function.[5]
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Key Applications in Research and Drug Development:

» High-Resolution Structure Determination: Obtain nucleotide-resolution secondary structure
models of 5S rRNA in its native or reconstituted state.[3]

» Drug Binding Site Identification: Identify the binding sites of small molecules on 5S rRNA by
comparing SHAPE reactivity profiles in the presence and absence of the compound
(ASHAPE-MaP).[1][9]

e Analysis of RNA-Protein Interactions: Map the footprints of ribosomal proteins on 5S rRNA,
revealing key interaction sites.

» Understanding Conformational Dynamics: Investigate conformational changes in 5S rRNA
structure induced by ligand binding, environmental changes, or mutations.[9]

» Screening for RNA-Targeting Therapeutics: Develop high-throughput screens to identify
small molecules that bind to and modulate the structure and function of 5S rRNA.

Experimental Workflow Overview

The SHAPE-MaP experiment involves a series of steps to probe the RNA structure and
subsequently identify the modified nucleotides through next-generation sequencing.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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